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Cat. No.: B116388 Get Quote

Introduction

2-Pyrrolidinone (also known as γ-butyrolactam) is a versatile organic compound classified as

a polar aprotic solvent.[1] It is the simplest γ-lactam, consisting of a five-membered ring

containing a nitrogen atom.[2][3][4] Its unique combination of high polarity, high boiling point,

and miscibility with a wide range of organic and inorganic compounds makes it an invaluable

tool in various scientific and industrial applications, particularly in pharmaceutical synthesis and

drug formulation.[5][6] This guide provides an in-depth technical overview of 2-pyrrolidinone,

focusing on its physicochemical properties, applications, and relevant experimental

considerations for researchers, scientists, and drug development professionals.

Physicochemical Properties of 2-Pyrrolidinone
2-Pyrrolidinone is a colorless to pale yellow liquid or crystalline solid, depending on the

ambient temperature, with a characteristic faint, amine-like odor.[7][8] It is hygroscopic in

nature.[7] A summary of its key physical and chemical properties is presented in the table

below.
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Property Value References

Molecular Formula C₄H₇NO [3][4][7][9]

Molecular Weight 85.10 g/mol [1][10]

CAS Number 616-45-5 [5][6][7][8]

Appearance
Colorless to pale yellow liquid

or crystal
[1][7][9][11]

Melting Point 23-25 °C (73-77 °F) [1][7][10][11][12]

Boiling Point 245 °C (473 °F) [1][2][7][11][12][13]

Density 1.12 g/mL at 25 °C [7][12]

Flash Point >113 °C (>230 °F) [7][11][12]

Refractive Index (n20/D) 1.487 [1][7][12]

Vapor Density 2.9 (vs air) [7][12]

Vapor Pressure 0.04 hPa at 20 °C [7]

Dipole Moment 2.3 D [10]

Surface Tension 46.31 mN/m at 293.15 K [7]

LogP (Octanol/Water) -0.71 at 20 °C [7]

Solubility Characteristics
A key attribute of 2-pyrrolidinone is its broad solvency.[5] It is completely miscible with water

and a wide array of common organic solvents.[2][4][13][14] This high degree of miscibility

facilitates its use in a diverse range of chemical processes and formulations. However, it is

poorly soluble in petroleum ether.[7][13]
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Solvent Miscibility References

Water Miscible [2][4][13][14]

Ethanol Miscible [4][13]

Diethyl Ether Miscible [4][13]

Chloroform Miscible [4][7][13]

Benzene Miscible [4][7][13]

Ethyl Acetate Miscible [4][7][13]

Carbon Disulfide Miscible [4][7][13]

Ketones Miscible [13]

Carbon Tetrachloride Miscible [13]

Petroleum Ether Insoluble/Hardly Soluble [7][13]

Applications in Research and Drug Development
The unique properties of 2-pyrrolidinone make it a valuable solvent and intermediate in

numerous applications within the pharmaceutical and chemical industries.

Solvent in Organic Synthesis
2-Pyrrolidinone's high polarity, thermal stability, and ability to dissolve a wide range of

reactants make it an excellent medium for various organic reactions.[6][14] It is particularly

useful in processes that require elevated temperatures.[14]

Pharmaceutical Formulations
In drug development, 2-pyrrolidinone serves as a powerful solubilizing agent for active

pharmaceutical ingredients (APIs) that have poor water solubility.[5][6][15] By enhancing the

solubility of these APIs, it can improve their bioavailability.[6][15] It is used in the formulation of

injectable, oral, and topical medications.[7][14][15] For instance, it has been investigated for its

potential to enhance the penetration of certain drugs in topical applications.[6][7]
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Intermediate in Chemical Synthesis
2-Pyrrolidinone is a crucial building block for the synthesis of a variety of important

compounds.[15]

N-Vinylpyrrolidone (NVP): A significant portion of commercially produced 2-pyrrolidinone is

used as a raw material for the production of NVP, the monomer for polyvinylpyrrolidone

(PVP).[13][16]

Pharmaceuticals: It serves as an intermediate in the synthesis of several drugs, including the

nootropic agent Piracetam and certain antibiotics.[6][8][15]

Heterocyclic Compounds: Its lactam structure makes it a valuable precursor for synthesizing

various nitrogen-containing heterocyclic compounds.[15]

Polymer Chemistry
Beyond its role as a precursor to NVP, 2-pyrrolidinone is also used in the production of other

polymers. It is the monomer for Nylon-4, a linear polyamide produced through anionic

polymerization.[3][16] Furthermore, its excellent solvency makes it useful in polymer processing

applications, such as in the manufacture of membrane filters.[8][16]

Chemical Reactivity and Stability
While chemically stable under many conditions, the lactam ring and the active hydrogen on the

nitrogen atom allow 2-pyrrolidinone to participate in several key reactions.
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Key Chemical Reactions

2-Pyrrolidinone

Hydrolysis
(+ Strong Acid/Base, H₂O)

Ring-Opening Polymerization
(+ Base)

N-Alkylation
(+ Base, R-X)

Hydrogenation
(+ Catalyst, High Temp)

γ-Aminobutyric Acid (GABA)

Polypyrrolidone (Nylon-4)

N-Alkyl Pyrrolidone

Pyrrolidine
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1. Reactant Preparation

2. Reaction

3. Product Isolation & Purification

Dissolve Amine (1 mmol)
 in Solvent

Add Aldehyde (1 mmol)

Add Acid Catalyst
(e.g., Citric Acid)

Stir at Room Temperature
(e.g., 3 hours)
to form Imine

Solvent: Ethanol or
2-Pyrrolidone for

poorly soluble reactants

Add Dienophile
(e.g., Diethyl Acetylenedicarboxylate)

Monitor Reaction
(via TLC)

Remove Solvent
(under reduced pressure)

Reaction Complete

Purify via Column
Chromatography

Recrystallize Product
(e.g., in hot ethanol)
to remove catalyst

Final Product:
2-Pyrrolidinone Derivative

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Pyrrolidinone 99.99% | Ultra-Pure | Pharmaceutical Solvent | Alkemist [alkemist.org]

2. 2-Pyrrolidone - Wikipedia [en.wikipedia.org]

3. 2-Pyrrolidinone: Synthesis method and chemical reaction_Chemicalbook
[chemicalbook.com]

4. 2-PYRROLIDONE - Ataman Kimya [atamanchemicals.com]

5. nbinno.com [nbinno.com]

6. nbinno.com [nbinno.com]

7. 2-Pyrrolidinone CAS#: 616-45-5 [m.chemicalbook.com]

8. products.basf.com [products.basf.com]

9. pvpmaterials.com [pvpmaterials.com]

10. 2-Pyrrolidone | C4H7NO | CID 12025 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. 616-45-5 CAS | 2-PYRROLIDONE | Laboratory Chemicals | Article No. 5517D
[lobachemie.com]

12. 2-Pyrrolidinone = 99 616-45-5 [sigmaaldrich.com]

13. The uses of 2-Pyrrolidinone_Chemicalbook [chemicalbook.com]

14. nbinno.com [nbinno.com]

15. The main application of 2-pyrrolidone|2-pyrrolidone manufacturer - CHINAFLOC
[chinafloc.com]

16. nbinno.com [nbinno.com]

To cite this document: BenchChem. [2-Pyrrolidinone: A Comprehensive Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b116388#2-pyrrolidinone-as-a-polar-
aprotic-solvent]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b116388?utm_src=pdf-custom-synthesis
https://www.alkemist.org/2-pyrrolidinone
https://en.wikipedia.org/wiki/2-Pyrrolidone
https://www.chemicalbook.com/article/2-pyrrolidinone-synthesis-method-and-chemical-reaction.htm
https://www.chemicalbook.com/article/2-pyrrolidinone-synthesis-method-and-chemical-reaction.htm
https://www.atamanchemicals.com/2-pyrrolidone_u26060/
https://www.nbinno.com/article/other-organic-chemicals/role-of-2-pyrrolidone-in-pharmaceutical-synthesis-drug-formulation-fk
https://www.nbinno.com/article/other-organic-chemicals/2-pyrrolidone-pharmaceutical-synthesis-formulation-bs
https://m.chemicalbook.com/ProductChemicalPropertiesCB4453929_en.htm
https://products.basf.com/global/en/ci/2-pyrrolidone
https://pvpmaterials.com/product/2-pyrrolidone-premium-solvent-and-intermediate-for-resin-and-pesticide-formulations/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyrrolidone
https://www.lobachemie.com/Laboratory-Chemicals-5517D/2PYRROLIDONE-CASNO-616-45-5.aspx
https://www.lobachemie.com/Laboratory-Chemicals-5517D/2PYRROLIDONE-CASNO-616-45-5.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/240338
https://www.chemicalbook.com/article/the-uses-of-2-pyrrolidinone.htm
https://www.nbinno.com/article/other-organic-chemicals/why-2-pyrrolidone-is-a-top-choice-for-pharmaceutical-solvents-xs
https://www.chinafloc.com/The-main-application-of-2-pyrrolidone-2-pyrrolidone-manufacturer-_2010.html
https://www.chinafloc.com/The-main-application-of-2-pyrrolidone-2-pyrrolidone-manufacturer-_2010.html
https://www.nbinno.com/article/other-organic-chemicals/2-pyrrolidone-cornerstone-polymer-science-manufacturing
https://www.benchchem.com/product/b116388#2-pyrrolidinone-as-a-polar-aprotic-solvent
https://www.benchchem.com/product/b116388#2-pyrrolidinone-as-a-polar-aprotic-solvent
https://www.benchchem.com/product/b116388#2-pyrrolidinone-as-a-polar-aprotic-solvent
https://www.benchchem.com/product/b116388#2-pyrrolidinone-as-a-polar-aprotic-solvent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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